Cas no 21676-89-1 (3-Phenylthiophene-2-carboxylic Acid Methyl Ester)
21676-89-1 structure
Product Name:3-Phenylthiophene-2-carboxylic Acid Methyl Ester
CAS No:21676-89-1
MF:C12H10O2S
MW:218.271602153778
CID:825308
PubChem ID:17391877
Update Time:2025-04-19
3-Phenylthiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylthiophene-2-carboxylic Acid Methyl Ester
- 3-Phenylthiophene-2-
- methyl 3-phenylthiophene-2-carboxylate
- Z15380933
- SCHEMBL6229196
- 21676-89-1
- HS-4284
- AKOS017259492
- DTXSID70589615
- DB-125175
-
- Inchi： 1S/C12H10O2S/c1-14-12(13)11-10(7-8-15-11)9-5-3-2-4-6-9/h2-8H,1H3
- InChI Key： TUSSOROTMWPECZ-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)OC)C1C=CC=CC=1
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.54000
- LogP: 3.20170
3-Phenylthiophene-2-carboxylic Acid Methyl Ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Phenylthiophene-2-carboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P337035-10mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester |
21676-89-1 | 10mg |
$150.00 | 2023-05-17 | ||
| TRC | P337035-25 mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester |
21676-89-1 | 25mg |
165.00 | 2021-07-19 | ||
| TRC | P337035-50 mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester |
21676-89-1 | 50mg |
305.00 | 2021-07-19 | ||
| TRC | P337035-100 mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester |
21676-89-1 | 100MG |
580.00 | 2021-07-19 | ||
| TRC | P337035-250 mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester |
21676-89-1 | 250MG |
1320.00 | 2021-07-19 | ||
| TRC | P337035-25mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester |
21676-89-1 | 25mg |
$201.00 | 2023-05-17 | ||
| TRC | P337035-50mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester |
21676-89-1 | 50mg |
$374.00 | 2023-05-17 | ||
| TRC | P337035-100mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester |
21676-89-1 | 100mg |
$701.00 | 2023-05-17 | ||
| TRC | P337035-250mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester |
21676-89-1 | 250mg |
$1596.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478958-25 mg |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester, |
21676-89-1 | 25mg |
￥2,858.00 | 2023-07-11 |
3-Phenylthiophene-2-carboxylic Acid Methyl Ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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